(+)-Isomenthol (+)-Isomenthol D,l-menthol is a white crystalline solid with a peppermint odor and taste. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 23283-97-8
VCID: VC0057906
InChI: InChI=1S/C10H20O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-11H,4-6H2,1-3H3/t8-,9-,10+/m1/s1
SMILES: CC1CCC(C(C1)O)C(C)C
Molecular Formula: C10H20O
Molecular Weight: 156.26 g/mol

(+)-Isomenthol

CAS No.: 23283-97-8

Reference Standards

VCID: VC0057906

Molecular Formula: C10H20O

Molecular Weight: 156.26 g/mol

(+)-Isomenthol - 23283-97-8

CAS No. 23283-97-8
Product Name (+)-Isomenthol
Molecular Formula C10H20O
Molecular Weight 156.26 g/mol
IUPAC Name (1S,2R,5R)-5-methyl-2-propan-2-ylcyclohexan-1-ol
Standard InChI InChI=1S/C10H20O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-11H,4-6H2,1-3H3/t8-,9-,10+/m1/s1
Standard InChIKey NOOLISFMXDJSKH-BBBLOLIVSA-N
Isomeric SMILES C[C@@H]1CC[C@@H]([C@H](C1)O)C(C)C
SMILES CC1CCC(C(C1)O)C(C)C
Canonical SMILES CC1CCC(C(C1)O)C(C)C
Boiling Point 421 °F at 760 mm Hg (NTP, 1992)
Density 0.904 at 59 °F (NTP, 1992)
0.901 (20°); 0.891 (30°)
Flash Point 196 °F (NTP, 1992)
Melting Point 100 °F (NTP, 1992)
Physical Description D,l-menthol is a white crystalline solid with a peppermint odor and taste. (NTP, 1992)
colourless, hexagonal crystals, usually needle-like; fused masses or crystalline powder with a pleasant, peppermint-like odour
Solid/cool minty aroma
Description D,l-menthol is a white crystalline solid with a peppermint odor and taste. (NTP, 1992)
Solubility less than 1 mg/mL at 70° F (NTP, 1992)
very soluble in alcohol and volatile oils; slightly soluble in water
Practically insoluble to insoluble
Sparingly soluble (in ethanol)
Synonyms [1S-(1a,2b,5b)]-5-Methyl-2-(1-methylethyl)cyclohexanol; (1R,3S,4R)-(+)-Menthol; (+)-Isomenthol; (1S,2R,5R)-(+)-Isomenthol; d-Isomenthol
Vapor Density 5.4 (NTP, 1992) (Relative to Air)
Vapor Pressure 1 mm Hg at 133 °F approximately (NTP, 1992)
Reference 1. Peters C, Buller R. Linear enzyme cascade for the production of (-)-iso-isopulegol. Z Naturforsch C J Biosci. 2019 Feb 25;74(3-4):63-70. doi: 10.1515/znc-2018-0146. PMID: 30645192.

2. Park JH, Yang JY, Lee HS. Acaricidal activity of constituents derived from peppermint oil against Tyrophagus putrescentiae. J Food Prot. 2014 Oct;77(10):1819-23. doi: 10.4315/0362-028X.JFP-14-107. PMID: 25285505.

3. Gondal HY, Choudhary MI, Khan AA. Microbial Transformations of (+)-Isomenthol by Fusarium lini and Rhizopus stolonifer. Chem Pharm Bull (Tokyo). 2011;59(7):874-5. doi: 10.1248/cpb.59.874. PMID: 21720039.
PubChem Compound 45056
Last Modified Nov 11 2021
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